Jangomolide: A Technical Overview of its Natural Source and Biosynthesis
Jangomolide: A Technical Overview of its Natural Source and Biosynthesis
For Researchers, Scientists, and Drug Development Professionals
Introduction
Jangomolide is a naturally occurring steroid lactone found within the plant species Flacourtia jangomas, a member of the Salicaceae family.[1] This plant, also known by common names such as Paniala, Lukluki, Tokroi, or Painnagola, is a small deciduous tree native to tropical regions of Asia and East Africa.[1] Jangomolide is classified as a limonoid, a group of highly oxygenated triterpenoid (B12794562) compounds. This technical guide provides a comprehensive overview of the natural source of Jangomolide, available data on the chemical composition of its source, and a proposed biosynthetic pathway.
Natural Source: Flacourtia jangomas
Jangomolide has been identified as a constituent of various parts of the Flacourtia jangomas plant, including the stem and bark.[1] The plant is recognized for its traditional medicinal uses, and phytochemical screenings have revealed a diverse array of bioactive compounds in addition to Jangomolide, such as other limonoids (e.g., limonin), flavonoids, tannins, and alkaloids.[1][2]
Phytochemical Composition of Flacourtia jangomas
Table 1: Quantitative Phytochemical Analysis of Flacourtia jangomas Fruit
| Phytochemical Class | Content (mg/100g fresh weight) |
| Carotenoids | 9.87 ± 0.40 |
| Phenolics | 456.32 ± 23.81 (mg GAE/100g) |
| Tannins | 944.08 ± 26.31 (mg TAE/100g) |
| Alkaloids | 586.68 ± 44.56 (mg CE/100g) |
| Saponins | 20.87 ± 2.00 (mg SE/100g) |
| Flavonoids | 65.95 ± 2.92 (mg QE/100g) |
| (Data sourced from a study on the fruit of F. jangomas cultivated in Vietnam)[3] |
Table 2: Quantitative Phytochemical Analysis of Flacourtia jangomas Leaf and Fruit (Methanolic Extract)
| Phytochemical Class | Leaf Content (mg/g of extract) | Fruit Content (mg/g of extract) |
| Flavonoids | 868.04 ± 3.185 (mg QE/g) | 80.91 ± 0.796 (mg QE/g) |
| Tannins | 253.10 ± 0.738 (mg TAE/g) | 23.96 ± 0.071 (mg TAE/g) |
| Phenols | 144.35 ± 0.99 (mg GAE/g) | 13.226 ± 0.035 (mg GAE/g) |
| Alkaloids | 4.98 ± 1.161 (%) | 7.130 ± 0.317 (%) |
| (Data sourced from a physicochemical and phytochemical analysis of methanolic extracts)[4] |
Experimental Protocols
Detailed experimental protocols for the specific extraction and isolation of Jangomolide are not extensively documented in publicly available literature. However, a general methodology for the isolation of phytochemicals from Flacourtia jangomas can be outlined based on standard practices and related studies. One study on the bark of F. jangomas led to the isolation of methyl caffeate and flacourtin, providing a basis for a potential extraction workflow.[5][6]
General Protocol for Extraction and Fractionation of Phytochemicals from Flacourtia jangomas
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Plant Material Collection and Preparation:
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Collect fresh plant material (e.g., stem, bark).
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Wash the material thoroughly to remove any contaminants.
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Air-dry the plant material in the shade to prevent the degradation of heat-labile compounds.
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Grind the dried plant material into a coarse powder.
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Solvent Extraction:
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Macerate the powdered plant material in a suitable solvent, such as methanol, at room temperature for an extended period (e.g., 72 hours), with occasional shaking.
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Filter the extract to separate the solvent from the plant debris.
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Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.
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Solvent-Solvent Partitioning (Fractionation):
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Suspend the crude methanolic extract in water.
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Perform successive liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297).
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This will yield fractions with compounds of different polarities. Limonoids like Jangomolide are typically found in the chloroform or ethyl acetate fractions.
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Chromatographic Purification:
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Subject the desired fraction (e.g., the chloroform fraction) to column chromatography over silica (B1680970) gel.
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Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).
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Collect the fractions and monitor them using thin-layer chromatography (TLC).
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Combine fractions with similar TLC profiles.
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Further purify the combined fractions using techniques such as preparative TLC or High-Performance Liquid Chromatography (HPLC) to isolate the pure compound (Jangomolide).
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Structure Elucidation:
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Characterize the structure of the isolated compound using spectroscopic methods, including Nuclear Magnetic Resonance (NMR; ¹H-NMR, ¹³C-NMR, DEPT, COSY, HMQC, HMBC) and Mass Spectrometry (MS).
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Biosynthesis of Jangomolide
The precise biosynthetic pathway of Jangomolide has not been elucidated. However, as a limonoid, its biosynthesis is expected to follow the general pathway of tetranortriterpenoids. Limonoids are derived from the isoprenoid pathway, which deviates from steroid biosynthesis at the level of triterpene cyclization.[7]
The proposed biosynthesis starts with the cyclization of 2,3-oxidosqualene.[7][8] In the case of limonoids, this cyclization is thought to be initiated by a triterpene synthase to form a euphane or tirucallane-type tetracyclic triterpene skeleton.[9][10] This precursor then undergoes a series of modifications, including oxidation, rearrangement, and the loss of four carbon atoms from the side chain, to form the characteristic furan (B31954) ring and the modified steroid-like core of limonoids.[10]
Proposed Biosynthetic Pathway of Limonoids
Caption: Proposed biosynthetic pathway of Jangomolide from the isoprenoid pathway.
Experimental Workflow for Isolation and Characterization
References
- 1. researchgate.net [researchgate.net]
- 2. journalcmpr.com [journalcmpr.com]
- 3. Determination of the content of major chemical components and bioactive compounds and antioxidant ability of Hong Quan (Flacourtia jangomas (Lour.) Raeusch) fruit cultivated in An Giang, Vietnam | Plant Science Today [horizonepublishing.com]
- 4. ijpsr.com [ijpsr.com]
- 5. Isolation of methyl caffeate and flacourtin from Flacourtia jangomas with comprehensive in-vitro and in-vivo pharmacological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. Tracing the biosynthetic origin of limonoids and their functional groups through stable isotope labeling and inhibition in neem tree (Azadirachta indica) cell suspension - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Frontiers | Identification of Putative Genes Involved in Limonoids Biosynthesis in Citrus by Comparative Transcriptomic Analysis [frontiersin.org]
- 9. researchgate.net [researchgate.net]
- 10. Frontiers | Limonoids From the Genus Melia (Meliaceae): Phytochemistry, Synthesis, Bioactivities, Pharmacokinetics, and Toxicology [frontiersin.org]
